Cas no 2003770-24-7 (4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide)
4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide
- F6559-1724
- AKOS026698300
- 2003770-24-7
-
- Inchi: 1S/C8H18FN3O2S/c1-10(2)15(13,14)12-7-5-11(4-3-9)6-8-12/h3-8H2,1-2H3
- InChI Key: BCYYMXPAJKHWGT-UHFFFAOYSA-N
- SMILES: S(N(C)C)(N1CCN(CCF)CC1)(=O)=O
Computed Properties
- Exact Mass: 239.11037616g/mol
- Monoisotopic Mass: 239.11037616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 52.2Ų
4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-1724-1mg |
4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide |
2003770-24-7 | 1mg |
$81.0 | 2023-09-08 |
4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide
Introduction to 4-(2-Fluoroethyl)-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No. 2003770-24-7)
4-(2-Fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS No. 2003770-24-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperazine ring, a sulfonamide group, and a fluoroethyl substituent. These structural features contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.
The chemical formula of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide is C11H18FNO3S, and it has a molecular weight of approximately 263.33 g/mol. The presence of the fluoroethyl group is particularly noteworthy, as fluorine atoms are known to enhance the lipophilicity and metabolic stability of compounds, which can be crucial for drug development.
In recent years, the interest in 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide has been driven by its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its activity as a modulator of specific receptors and enzymes. For instance, studies have shown that this compound exhibits promising activity as an inhibitor of certain kinases, which are enzymes involved in various cellular processes, including signal transduction and cell proliferation.
A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the pharmacological properties of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide. The researchers found that the compound demonstrated selective inhibition of a specific kinase involved in cancer cell growth. This selective inhibition suggests that 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide could be a valuable candidate for the development of targeted cancer therapies.
Beyond its potential as an anticancer agent, 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide has also been explored for its effects on other biological targets. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are important factors for drug development. Additionally, its low toxicity profile in preclinical studies further supports its potential as a safe and effective therapeutic agent.
In terms of clinical applications, 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide is currently in the early stages of clinical trials. These trials aim to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its potential benefits and risks.
The synthesis of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide involves several steps, including the formation of the piperazine ring and the introduction of the fluoroethyl and sulfonamide groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if it progresses to commercialization.
In conclusion, 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS No. 2003770-24-7) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing medical treatments in the future.
2003770-24-7 (4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)